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Abstract

Diisopropyl sulfite (CAS 4773-13-1) is a dialkyl sulfite ester that serves as a versatile reagent
in organic synthesis. This technical guide provides an in-depth overview of its physicochemical
properties, spectroscopic data, synthesis, and key reactions. Particular emphasis is placed on
its emerging role as an O-sulfation agent, a critical transformation in the synthesis of
biologically active molecules and drug candidates. Detailed experimental protocols and safety
information are also included to facilitate its practical application in a research and
development setting.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical properties of diisopropyl sulfite is presented in Table
1. This data is essential for its proper handling, storage, and use in chemical reactions.

Table 1: Physicochemical Properties of Diisopropyl Sulfite
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Property Value Reference(s)
CAS Number 4773-13-1 [L121[3][41[5]16]1[7]
Molecular Formula CeH1403S [L1[2][4][6][7]
Molecular Weight 166.24 g/mol [1121141171
Appearance C.:olc')rless to light yellow clear 2]

liquid
Boiling Point 170 °C [2][5]
Density 1.01 g/mL at 20 °C [2]

Refractive Index (n2°/D)

1.413-1.42

[2]

Melting Point Data not available [4107]
Flash Point 67 °C [2]
Purity >98.0% (GC) [2]4]

Spectroscopic data is crucial for the identification and characterization of diisopropyl sulfite.

While detailed, fully assigned spectra are not readily available in the public domain, typical

spectral features are summarized in Table 2.

Table 2: Spectroscopic Data of Diisopropyl Sulfite
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Spectrum Key Features Reference(s)

Signals corresponding to the
methine (-CH) and methyl (-
CH:) protons of the isopropy!

1H NMR groups are expected. The [5]
methine proton would appear
as a septet, and the methyl

protons as a doublet.

Two distinct signals are
expected, one for the methine

13C NMR carbon and one for the methyl [5]
carbons of the isopropyl

groups.

Characteristic strong
absorption bands for S=0O

FT-IR stretching (around 1200 cm~1) [6]
and C-O stretching are

expected.

Provides information on the
Mass Spectrometry molecular weight and [6]

fragmentation pattern.

Synthesis and Experimental Protocols

Diisopropyl sulfite can be synthesized by the reaction of isopropanol with thionyl chloride.
This reaction proceeds through the formation of an intermediate isopropyl chlorosulfite.

General Synthesis of Dialkyl Sulfites

A general and adaptable method for the synthesis of dialkyl sulfites involves the slow, dropwise
addition of thionyl chloride to the corresponding absolute alcohol in the absence of moisture.[1]
[8] To drive the reaction to completion and remove the hydrochloric acid byproduct, a stream of
an inert gas, such as nitrogen, is passed through the reaction mixture.[1] This procedure is
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typically performed at a controlled temperature to manage the exothermic nature of the initial
reaction phase.[8]

lllustrative Experimental Protocol for Diisopropyl Sulfite
Synthesis

The following is a representative protocol for the synthesis of diisopropyl sulfite, adapted from
general procedures for dialkyl sulfites.[1][8]

Materials:

Isopropanol (absolute)

Thionyl chloride

Nitrogen gas

Apparatus for reaction under inert atmosphere, including a two- or three-necked round-
bottom flask, a dropping funnel, and a gas inlet/outlet.

Procedure:

A two- or three-necked round-bottom flask is charged with 2 moles of absolute isopropanol.

» The flask is equipped with a dropping funnel, a gas inlet for nitrogen, and a gas outlet
connected to a trap for acidic gases.

o Aslow, steady stream of nitrogen is passed through the apparatus.
e 1 mole of thionyl chloride is added to the dropping funnel.

e The thionyl chloride is added dropwise to the stirred isopropanol over a period of time, while
maintaining the reaction temperature. The initial phase of the reaction is exothermic and may
require cooling to control the temperature.

 After the addition is complete, the reaction mixture is gradually warmed to drive the reaction
to completion and facilitate the removal of dissolved HCI gas by the nitrogen stream.
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e The crude diisopropyl sulfite is then purified, typically by distillation under reduced
pressure.
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(Inert Atmosphere)
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Purification
(Distillation)

Reaction
HCI byproduct removed,

Diisopropyl Sulfite
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Click to download full resolution via product page

Caption: Synthesis workflow for diisopropyl sulfite.

Chemical Reactivity and Applications
Role as an Electrophile

The sulfur atom in diisopropyl sulfite is electrophilic and susceptible to nucleophilic attack.[9]
This reactivity allows it to participate in a variety of substitution reactions.

O-Sulfation Reactions

A significant application of diisopropyl sulfite is in O-sulfation reactions. O-sulfation is a
crucial post-translational modification in many bioactive molecules and a key transformation in
drug discovery.[3] Diisopropyl sulfite, activated by agents like tetrabutylammonium bisulfate,
serves as a robust reagent for the sulfation of a wide range of substrates, including alcohols,
phenols, carbohydrates, and amino acids.[2][3] This method offers mild reaction conditions,
making it suitable for late-stage functionalization of complex molecules.[2]
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Caption: General pathway for O-sulfation using diisopropyl sulfite.

Other Reactions

Dialkyl sulfites can undergo hydrolysis in the presence of acid, which can lead to the
decomposition of the ester.[1] This highlights the importance of anhydrous conditions during its
synthesis and handling.

Role in Drug Development and Medicinal Chemistry

The ability of diisopropyl sulfite to act as an efficient O-sulfating agent makes it a valuable
tool in drug development. Sulfation can significantly alter the biological activity, solubility, and
pharmacokinetic properties of a drug molecule.[3] By enabling the late-stage introduction of
sulfate groups, diisopropyl sulfite allows for the structural diversification of drug candidates,
potentially leading to improved therapeutic profiles.[2] While the broader class of sulfites is
used as preservatives in some pharmaceutical formulations, the primary role of diisopropyl
sulfite in drug development is as a synthetic reagent.

Safety and Handling

Diisopropyl sulfite is a combustible liquid and causes skin and serious eye irritation.[2] It
should be handled in a well-ventilated fume hood with appropriate personal protective
equipment, including gloves and safety glasses. It is sensitive to moisture and should be stored
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under an inert atmosphere, typically refrigerated.[2] For detailed safety information, refer to the
Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Diisopropyl sulfite is a valuable and versatile reagent in organic synthesis with a growing
importance in the field of drug discovery. Its ability to facilitate O-sulfation under mild conditions
provides a powerful method for the modification of complex, biologically active molecules. This
technical guide provides a solid foundation of its properties, synthesis, and reactivity to aid
researchers and scientists in its effective and safe utilization. Further research into its
applications and the development of more detailed spectroscopic characterization will
undoubtedly expand its utility in the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b117700#diisopropyl-sulfite-cas-number-4773-13-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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